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Compound of Interest

Compound Name: Rhodium triiodide

Cat. No.: B070022

An Examination of its Core Chemical Properties, Synthesis, and Catalytic Applications

This document provides a detailed overview of rhodium triiodide (Rhls3), a compound of
significant interest in catalysis and materials science. It is intended for researchers, scientists,
and professionals in drug development and related fields. This guide covers the fundamental
oxidation state of rhodium within the compound, its physicochemical properties, established
synthesis protocols, and its primary applications, with a focus on its role as a potent catalyst.

Core Concept: Oxidation State of Rhodium in
Rhodium Triiodide

In rhodium triiodide (Rhls), rhodium exhibits a +3 oxidation state.[1] This is determined by the
electronegativity difference between rhodium and iodine. lodine, as a halogen, typically
assumes an oxidation state of -1 in metal halides. To maintain charge neutrality in the
compound, the single rhodium atom must possess a +3 charge to balance the three iodide
ions.

While +3 is a common oxidation state for rhodium, the element can exist in a range of oxidation
states from -3 to +5, with +1 and +3 being the most prevalent in its organometallic chemistry.[2]
[3] The +3 state in Rhls positions it as a key precursor for the synthesis of various
organometallic rhodium complexes and catalysts.[3][4]

Physicochemical and Structural Properties
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Rhodium triiodide is a black, crystalline, hygroscopic solid.[1][5][6] It is generally insoluble in

water and most common solvents but can be dissolved in certain coordinating solvents or

under reaction conditions that lead to the formation of soluble complexes.[6][7] Structurally,

Rhis adopts the same crystal motif as aluminum chloride (AICI3), featuring a cubic close-

packed array of iodide ions with rhodium ions occupying one-third of the octahedral interstices,

resulting in a layered structure.[8]

Table 1: Quantitative Data for Rhodium Triiodide

Property Value References
Chemical Formula Rhis [1][5]

CAS Number 15492-38-3 [1][5]
Molecular Weight 483.62 g/mol [519]
Appearance Black crystalline powder [1][5]
Oxidation State of Rh +3 [1]

Density 6.4 g/cm3 [1119]
Elemental Composition % Rh: 21.28, % |: 78.72 [1]

Crystal Structure Monoclinic, AICIs type [6][8]
Decomposition Temp. Begins to decompose at 675 61[10]

°C

Solubility

Insoluble in water

[6]7]

Experimental Protocols: Synthesis of Rhodium

Triiodide

The synthesis of Rhis can be achieved through several methods. Below are detailed protocols

for two common approaches.

Method 1: Halide Exchange Reaction

This is a frequently used laboratory-scale synthesis.[4]
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 Principle: This method relies on the precipitation of the less soluble rhodium triiodide from
a solution containing a more soluble rhodium(lll) halide and an excess of an iodide salt.

e Reactants:
o Rhodium(lll) bromide (RhBr3)
o Potassium iodide (KI), aqueous solution

e Procedure:

[e]

Prepare an aqueous solution of rhodium(lll) bromide.

o Add an aqueous solution of potassium iodide, typically in a stoichiometric excess, to the
RhBr3 solution.

o The reaction RhBrs + 3KI - Rhls + 3KBr proceeds, leading to the formation of a black
precipitate of Rhls.[8]

o The mixture is stirred, typically at a moderately elevated temperature (e.g., 60-100 °C) for
2-6 hours to ensure complete reaction.[11]

o The resulting solid is isolated via filtration.

o The precipitate is washed thoroughly with water to remove the soluble potassium bromide
byproduct and any unreacted starting materials.

o The final product is dried under vacuum to yield pure Rhis.
Method 2: Direct Combination of Elements
This approach is suitable for producing high-purity material.[4][6]

e Principle: Metallic rhodium powder is reacted directly with iodine vapor at elevated
temperatures.

¢ Reactants:
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o High-purity rhodium powder

o lodine (I2) powder

o Initiator (optional, e.g., an organic peroxide)[6]
e Procedure:

o Rhodium powder and iodine powder are combined in a sealed reactor. The stoichiometry
is based on the reaction 2Rh + 3l - 2Rhls.[6]

o An initiator may be added to facilitate the formation of iodine radicals.[6]

o The reactor is sealed and heated to a high temperature, ensuring the iodine is in its vapor
phase to react with the rhodium metal. Careful control of temperature and iodine vapor
pressure is crucial for the reaction to proceed efficiently.[4]

o After the reaction period, the vessel is cooled, and the resulting Rhls product is collected.
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Workflow: Rhodium Triiodide Synthesis
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A flowchart of the two primary synthesis methods for Rhodium Triiodide.

Applications in Catalysis and Materials Science
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Rhodium triiodide is highly valued not as a direct catalyst in most cases, but as a crucial
precursor for generating active catalytic species.[4] Its applications are central to both industrial
chemistry and advanced research.

o Carbonyl Synthesis: Rhls is a leading choice as a catalyst precursor for carbonylation
reactions.[7] It is instrumental in the industrial production of acetic acid (Monsanto process
and Cativa process) and acetic anhydride, where it forms active rhodium-carbonyl-iodide
species in situ.[6][7][10]

» Organic Synthesis: It serves as a versatile precursor for a wide range of rhodium-based
catalysts used in organic reactions such as hydroformylation, hydrogenation, and
carboamination of alkynes.[4][5][12] The iodide ligands are easily substituted, which allows
for the facile synthesis of highly reactive catalytic complexes.[4]

o Materials Science: Due to its unique electronic properties, Rhls is used in the development of
advanced materials, including conductive polymers and nanomaterials.[5] It also serves as a
precursor for synthesizing rhodium nanoparticles, which have applications in sensors and
electronic devices.[5]

o Analytical and Electrochemistry: The compound is employed in certain spectroscopic
techniques for trace element analysis and plays a role in electrochemical applications like
sensors and batteries by enhancing stability and efficiency.[5]
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Key application areas stemming from Rhodium Triiodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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